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Compound of Interest

Compound Name: Ethyl 4-Aminophenylacetate

Cat. No.: B177332

Ethyl 4-aminophenylacetate is an important chemical intermediate used in the synthesis of
various pharmaceutical compounds and dyes.[1] This technical guide provides a
comprehensive overview of its physicochemical properties, experimental protocols for their
determination, and key safety information for researchers, scientists, and drug development
professionals.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of Ethyl 4-aminophenylacetate are
summarized in the tables below. These properties are crucial for its handling, application in
synthetic chemistry, and for predicting its behavior in biological systems.

General and Physical Properties
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Property Value Source
Molecular Formula C10H13NO2 [21[3114]
Molecular Weight 179.22 g/mol [2][4]
White to Orange to Green
Appearance [2]
powder to crystal
Pale cream to cream to pale
[31[5]
brown Powder
Melting Point 48-50 °C [2][6]
46.5-52.5°C [3][5]
Boiling Point 120-122 °C at 2 Torr [2][6]
Density 1.112 + 0.06 g/cm3 (Predicted)  [2][6]
pKa 4.55 £ 0.10 (Predicted) [2][6]
Solubility and Storage
Property Value Source
Solubility Soluble in Methanol [2][6]

Room Temperature, Keep in
Storage Temperature )
dark place, Sealed in dry

[2][6]

Spectral Data Analysis

Spectroscopic data is essential for the structural elucidation and purity assessment of Ethyl 4-

aminophenylacetate.

1H NMR Spectroscopy

The 1H NMR spectrum provides information about the hydrogen atoms in the molecule.

« 1H NMR (400 MHz, CDCI3) &: 1.23 (t, 3H), 3.47 (s, 2H), 3.60 (br s, 2H), 4.11 (q, 2 H), 6.63

(d, 2H), 7.05 (d, 2H).[2]
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Mass Spectrometry

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound.

e GC-MS m/z peaks: 179 (Molecular lon), 106, 107.[4]

Experimental Protocols

Detailed methodologies are critical for the replication and validation of experimental data.

Synthesis of Ethyl 4-Aminophenylacetate

A common method for the synthesis of Ethyl 4-aminophenylacetate involves the reduction of
(4-nitro-phenyl)-acetic acid ethyl ester.

Protocol:

A solution of (4-nitro-phenyl)-acetic acid ethyl ester (3.4 g, 16.1 mmol) in methanol (100 mL)
is degassed with argon for 15 minutes.[2]

e 10% palladium on charcoal (700 mg) is added to the solution.[2]

e The mixture is stirred at room temperature under a hydrogen atmosphere (balloon pressure)
for 16 hours.[2]

» The reaction mixture is then filtered through celite and washed with methanol (2 x 20 mL).[2]

e The filtrate is evaporated in vacuo to yield Ethyl 4-aminophenylacetate as an oil (96%
yield, 2.8 9).[2]
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Synthesis of Ethyl 4-Aminophenylacetate

Starting Material Reagents & Conditions

10% Palladium on Charcoal
(4-nitro-phenyl)-acetic acid ethyl ester in Methanol Hydrogen (balloon pressure)
Argon (degassing)

dd Reagents

Wction Process

Stir at Room Temperature
(16 hours)

4 Work-up )
\ J

Filter through Celite

'

Wash with Methanol

'

Evaporate in vacuo

- J

Final Rroduct

[Ethyl 4-Aminophenylacetate]
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General Experimental Workflow for Physicochemical Characterization

Compound Reception
(Ethyl 4-Aminophenylacetate)

Safety Assessment (SDS Review)

roceed if safe

[ Physical Property Determination
™

elting Point, Boiling Point, Appearance)

Solubility Testing
(e.g., in Methanol)

Spectroscopic Analysis
(NMR, IR, MS)
Purity Assessment
(e.g., GC, Titration)
\Data Compilation and Analysis/

Technical Report Generation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://patents.google.com/patent/CN106380413A/en
https://patents.google.com/patent/CN106380413A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3398586.htm
https://www.thermofisher.com/order/catalog/product/A11529.14
https://www.thermofisher.com/order/catalog/product/A11529.14
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-Aminophenylacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-Aminophenylacetate
https://www.thermofisher.com/order/catalog/product/A11529.06
https://www.thermofisher.com/order/catalog/product/A11529.06
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3398586.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3398586.aspx
https://www.benchchem.com/product/b177332#physicochemical-properties-of-ethyl-4-aminophenylacetate
https://www.benchchem.com/product/b177332#physicochemical-properties-of-ethyl-4-aminophenylacetate
https://www.benchchem.com/product/b177332#physicochemical-properties-of-ethyl-4-aminophenylacetate
https://www.benchchem.com/product/b177332#physicochemical-properties-of-ethyl-4-aminophenylacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b177332?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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